![molecular formula C17H25N3OS B7583924 N-(2-pyridin-3-ylethyl)-1-thia-4-azaspiro[5.5]undecane-4-carboxamide](/img/structure/B7583924.png)
N-(2-pyridin-3-ylethyl)-1-thia-4-azaspiro[5.5]undecane-4-carboxamide
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Overview
Description
N-(2-pyridin-3-ylethyl)-1-thia-4-azaspiro[5.5]undecane-4-carboxamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is also known as PNU-282987 and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Mechanism of Action
The mechanism of action of N-(2-pyridin-3-ylethyl)-1-thia-4-azaspiro[5.5]undecane-4-carboxamide involves its binding to the alpha7 nicotinic acetylcholine receptor (nAChR). This receptor is involved in various physiological processes such as learning, memory, and attention. The binding of PNU-282987 to this receptor enhances its function, leading to improved cognitive performance.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to enhance the release of acetylcholine in the brain, leading to improved cognitive function. It has also been shown to have analgesic effects and to reduce nicotine withdrawal symptoms.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(2-pyridin-3-ylethyl)-1-thia-4-azaspiro[5.5]undecane-4-carboxamide in lab experiments is its specificity for the alpha7 nAChR. This allows for more targeted research on the effects of this receptor on various physiological processes. However, one of the limitations of using PNU-282987 is its relatively short half-life, which may limit its effectiveness in some experiments.
Future Directions
There are many potential future directions for research on N-(2-pyridin-3-ylethyl)-1-thia-4-azaspiro[5.5]undecane-4-carboxamide. One area of research could focus on its potential use as a therapeutic agent for Alzheimer's disease. Another area of research could focus on its potential use as an analgesic or treatment for nicotine addiction. Additionally, further research could be done on the mechanism of action of this compound and its effects on various physiological processes.
Synthesis Methods
The synthesis of N-(2-pyridin-3-ylethyl)-1-thia-4-azaspiro[5.5]undecane-4-carboxamide involves the reaction of 2-bromo-3-pyridinylmethanol with 1-thia-4-azaspiro[5.5]undecane-4-carboxylic acid in the presence of a base such as potassium carbonate. The resulting intermediate is then treated with N,N-dimethylformamide dimethyl acetal to yield the final product.
Scientific Research Applications
N-(2-pyridin-3-ylethyl)-1-thia-4-azaspiro[5.5]undecane-4-carboxamide has been studied extensively for its potential applications in various fields of scientific research. It has been shown to have a positive effect on cognitive function and memory in animal models and has been suggested as a potential treatment for Alzheimer's disease. It has also been studied for its potential use as a therapeutic agent for nicotine addiction and as an analgesic.
Properties
IUPAC Name |
N-(2-pyridin-3-ylethyl)-1-thia-4-azaspiro[5.5]undecane-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25N3OS/c21-16(19-10-6-15-5-4-9-18-13-15)20-11-12-22-17(14-20)7-2-1-3-8-17/h4-5,9,13H,1-3,6-8,10-12,14H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JZQOZCXNIFKIIC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(CC1)CN(CCS2)C(=O)NCCC3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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